4-ethyl-3-[(2-methylbenzyl)sulfanyl]-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole

• Molecular Formula: C17H19N3S2
• Molecular Weight: 329.5 g/mol
• IUPAC Name: 4-ethyl-3-[(2-methylphenyl)methylsulfanyl]-5-(thiophen-2-ylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C17H19N3S2/c1-3-20-16(11-15-9-6-10-21-15)18-19-17(20)22-12-14-8-5-4-7-13(14)2/h4-10H,3,11-12H2,1-2H3
• InChI Key: MPDCFGIADDLAII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2C)CC3=CC=CS3

Description

4-ETHYL-3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE is a heterocyclic compound that belongs to the class of 1,2,4-triazoles. These compounds are known for their diverse biological activities and are widely used in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

The synthesis of 4-ETHYL-3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE typically involves the reaction of 4-ethyl-3-[(2-methylbenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazole with various reagents under controlled conditions . The industrial production methods may vary, but they generally involve multi-step synthetic routes that ensure high purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions with halides or other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-ETHYL-3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential antimicrobial and antifungal properties.

Medicine: It is being investigated for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-ETHYL-3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE involves its interaction with specific molecular targets in the body. It can inhibit enzymes such as DNA gyrase and dihydrofolate reductase, which are essential for bacterial growth and replication . This inhibition leads to the disruption of vital cellular processes, ultimately resulting in the death of the bacterial cells.

Comparison with Similar Compounds

Similar compounds include:

• 3-ETHYL-2-[(2-METHYLBENZYL)SULFANYL]-5,6,7,8-TETRAHYDRO 1BENZOTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 4-methyl-3-[(2-methylbenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazole
• 4-ethyl-3-[(4-methylbenzyl)sulfanyl]-5-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]-4H-1,2,4-triazole

These compounds share similar structural features but differ in their specific substituents, which can lead to variations in their biological activities and applications.